Cas no 2171599-12-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid
• CAS No: 2171599-12-3
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 6062563
• PubChem ID: 165546822
• Update Time: 2025-05-24

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]piperidine-3-carboxylic acid
• EN300-1511885
• 2171599-12-3

• Inchi： 1S/C25H25F3N2O5/c26-25(27,28)12-21(22(31)30-11-5-6-15(13-30)23(32)33)29-24(34)35-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20-21H,5-6,11-14H2,(H,29,34)(H,32,33)
• InChI Key： PIEUPTVIKKSXHI-UHFFFAOYSA-N
• SMILES： FC(CC(C(N1CCCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic Acid (CAS No. 2171599-12-3)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2171599-12-3, represents a novel synthetic intermediate with potential applications in the synthesis of bioactive molecules. The structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and reactivity, making it a valuable tool for researchers exploring new therapeutic agents.

The molecular framework of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid is characterized by the presence of a piperidine ring, which is a common motif in many biologically active compounds. The piperidine ring provides a stable heterocyclic core that can be modified to introduce various pharmacophores. In this particular compound, the piperidine ring is linked to a trifluorobutanoic acid moiety, which introduces fluorine atoms into the structure. The fluorine atoms are strategically positioned to enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

One of the most notable features of this compound is the presence of a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino function. The Fmoc group is widely used in peptide synthesis as an protecting group for amino acids. However, in this context, the Fmoc group serves a different purpose: it acts as a handle for further chemical modifications, allowing researchers to attach other functional groups or linkers to the molecule. This versatility makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid a valuable building block for the synthesis of more complex molecules.

The trifluorobutanoic acid portion of the molecule contributes to its unique physicochemical properties. Fluorinated compounds often exhibit enhanced binding affinity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is due to the ability of fluorine atoms to modulate electronic distributions and hydrophobicity, which can significantly influence molecular interactions with biological targets. In recent years, there has been growing interest in the development of fluorinated drugs due to their potential advantages over traditional small-molecule therapeutics.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. For instance, fluorine-containing drugs have shown promise in treating various diseases, including cancer and infectious diseases. The ability of fluorine atoms to enhance metabolic stability and binding affinity has made them indispensable in the design of next-generation therapeutics. 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid exemplifies this trend by incorporating multiple fluorine atoms into its structure.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the piperidine ring, the introduction of the trifluorobutanoic acid moiety, and the attachment of the fluorenylmethoxycarbonyl group. Each step must be carefully controlled to avoid side reactions and ensure that the final product meets the required specifications.

In addition to its synthetic utility, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid has potential applications in medicinal chemistry. The combination of a piperidine core with fluorinated side chains makes it an attractive candidate for further derivatization into bioactive molecules. Researchers can exploit its structural features to develop new drugs targeting various biological pathways. For example, modifications at the fluorenylmethoxycarbonyl group could introduce new pharmacophores that enhance binding affinity or selectivity towards specific biological targets.

The use of computational methods has also been instrumental in understanding the properties and potential applications of 1-2-(strong>{(9H-fluoren-9yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylpiperidine-3-carboxylic acid. Molecular modeling techniques can predict how this compound interacts with biological targets such as enzymes and receptors. These predictions can guide experimental efforts by identifying promising leads for further optimization. Additionally, computational methods can help predict metabolic stability and pharmacokinetic profiles, which are crucial for drug development.

In conclusion, 1-2-({(9H-fluorene-9-yl)methoxycarbonyl}amino)-4,,4,,4-trifluorobutanoylpiperidine-3-carboxylic acid (CAS No.2171599-12-3) is a versatile intermediate with significant potential in pharmaceutical chemistry and drug development. Its unique structural features make it an attractive candidate for further derivatization into bioactive molecules. As research in fluorinated compounds continues to advance，this compound is likely to play an important role in the discovery and development of new therapeutic agents.